Hdac8-IN-12

• Molecular Formula: C16H17N3O5
• Molecular Weight: 331.32 g/mol
• InChI: InChI=1S/C16H17N3O5/c1-19-12(16(22)17-9-15(19)21)7-10-3-4-11(13(8-10)24-2)5-6-14(20)18-23/h3-8,23H,9H2,1-2H3,(H,17,22)(H,18,20)/b6-5+,12-7-
• InChIKey: REOGGGRQBBOXAW-DFTQQVSXSA-N

HDAC8-IN-12 Overview

HDAC8-IN-12 (compound 5k) is a non-hydroxamic acid, selective inhibitor of histone deacetylase 8 (HDAC8) with an IC50 of 0.12 ± 0.01 nM [1]. It is a synthetic derivative of the natural product corallorazine D, designed to overcome the limitations of hydroxamic acid-based HDAC8 inhibitors [1]. HDAC8-IN-12 triggers anti-tumor immunity by activating T cells and modulating macrophage polarization (M1/M2 ratio = 2.67 ± 0.25), and demonstrates potent in vivo tumor suppression in an orthotopic breast cancer model at 50 mg/kg [1].

Non-hydroxamate HDAC8-selective probe derived from corallorazine D scaffold

Supports HDAC8-dependent breast cancer model studies and tumor immune microenvironment research

Designed for isoform-selectivity profiling with reported biochemical selectivity window

• [1] Chen X, et al. Natural Derivatives of Selective HDAC8 Inhibitors with Potent in Vivo Antitumor Efficacy against Breast Cancer. J Med Chem. 2024. PMID: 39110628. View Source

Why HDAC8-IN-12 Is Irreplaceable

HDAC8 inhibitors exhibit profound differences in potency, selectivity, chemical scaffold (hydroxamic acid vs. non-hydroxamic acid), and downstream biological effects [1]. While pan-HDAC inhibitors like SAHA broadly target multiple isoforms, leading to off-target toxicities [1], even selective HDAC8 inhibitors such as PCI-34051 and NCC-149 display varying degrees of isoform selectivity, in vivo efficacy, and immunomodulatory profiles [1][2]. HDAC8-IN-12's non-hydroxamic acid scaffold confers distinct zinc-binding properties, potentially circumventing the poor pharmacokinetics and off-target effects associated with hydroxamic acid-based inhibitors like PCI-34051 [3]. Direct substitution without considering these quantitative differences risks experimental failure and misleading conclusions.

Hydroxamate-based HDAC8 inhibitors

Compounds such as PCI-34051 may exhibit distinct selectivity profiles; the non-hydroxamate binding mode may not be recapitulated, altering target engagement.

Pan-HDAC inhibitors

Substituting with SAHA introduces off-target effects on multiple HDAC isoforms, which can shift tumor immune microenvironment readouts in breast cancer models.

Parent natural product

Corallorazine D has lower isoform selectivity; the optimized linker architecture in HDAC8-IN-12 may produce different target engagement patterns that are not functionally interchangeable.

• [1] Chen X, et al. Natural Derivatives of Selective HDAC8 Inhibitors with Potent in Vivo Antitumor Efficacy against Breast Cancer. J Med Chem. 2024. PMID: 39110628. View Source
• [2] Balasubramanian S, et al. PCI-34051 is a potent and selective HDAC8 inhibitor with >200-fold selectivity over HDAC1 and HDAC6. Probes & Drugs Portal. PD003631. View Source
• [3] Replacement of the Hydroxamic Acid Group in the Selective HDAC8 Inhibitor PCI-34051. Bioorg Med Chem Lett. 2024; 108: 129810. View Source

HDAC8-IN-12: Comparative Performance

Superior HDAC8 Inhibition vs PCI-34051

In a direct head-to-head enzymatic assay, HDAC8-IN-12 (compound 5k) demonstrated an IC50 of 0.12 ± 0.01 nM against HDAC8, representing an 89-fold improvement in potency over the widely used selective HDAC8 inhibitor PCI-34051 (IC50 ≈ 10.7 nM under identical assay conditions) [1]. This quantification establishes HDAC8-IN-12 as a picomolar inhibitor, enabling lower working concentrations and potentially reducing off-target effects at efficacious doses [1].

HDAC8 Inhibition vs PCI-34051

Head-to-head

IC50 0.12 ± 0.01 nM vs PCI-34051 (89-fold difference)

Reported biochemical assay comparison; supports HDAC8 inhibition context

In vitro recombinant enzyme assay

Evidence Dimension	HDAC8 enzymatic inhibitory potency
Target Compound Data	IC50 = 0.12 ± 0.01 nM
Comparator Or Baseline	PCI-34051: IC50 ≈ 10.7 nM (calculated from 89-fold difference)
Quantified Difference	89-fold more potent
Conditions	Biochemical HDAC8 enzymatic assay

Why This Matters

Picomolar potency allows for reduced compound usage in assays and minimizes potential off-target effects at functional concentrations.

• [1] Chen X, et al. Natural Derivatives of Selective HDAC8 Inhibitors with Potent in Vivo Antitumor Efficacy against Breast Cancer. J Med Chem. 2024. PMID: 39110628. View Source

Selectivity vs Corallorazine D

HDAC8-IN-12 exhibited at least 439-fold selectivity for HDAC8 over other HDAC isoforms (HDAC1, HDAC2, HDAC3, HDAC6, HDAC10) in a panel screen [1]. This selectivity profile surpasses that of the precursor compound corallorazine D, confirming the efficacy of the structural modifications [1]. In contrast, PCI-34051 demonstrates >200-fold selectivity over HDAC1 and HDAC6, and >1000-fold over HDAC2/3/10 [2], while the pan-HDAC inhibitor SAHA shows minimal isoform selectivity (IC50 values ranging from 10-86 nM across multiple HDACs) [3].

Selectivity vs Corallorazine D

Head-to-head

≥439-fold selectivity over other HDAC isoforms; superior to corallorazine D

Supports isoform-selectivity profiling; selectivity context may inform target engagement

HDAC isoform panel assay

Evidence Dimension	Isoform selectivity (fold-selectivity over other HDACs)
Target Compound Data	≥439-fold selective
Comparator Or Baseline	PCI-34051: >200-fold over HDAC1/6, >1000-fold over HDAC2/3/10; SAHA: non-selective (IC50 10-86 nM across HDAC1/2/3/6/8)
Quantified Difference	HDAC8-IN-12 shows a distinct selectivity window, with a minimum 439-fold separation, surpassing PCI-34051's lower bound for certain isoforms.
Conditions	HDAC isoform panel enzymatic assay

Why This Matters

High isoform selectivity minimizes confounding biological effects from off-target HDAC inhibition, enabling more precise interrogation of HDAC8-specific functions.

• [1] Chen X, et al. Natural Derivatives of Selective HDAC8 Inhibitors with Potent in Vivo Antitumor Efficacy against Breast Cancer. J Med Chem. 2024. PMID: 39110628. View Source
• [2] PCI-34051 (PD003631). Probes & Drugs Portal. Accessed 2026. View Source
• [3] SAHA (Vorinostat) HDAC inhibitor profile. Selleck Chemicals / Abcam. Accessed 2026. View Source

In Vivo Efficacy Advantage Over SAHA

In an orthotopic mouse model of breast cancer, treatment with HDAC8-IN-12 (50 mg/kg) resulted in nearly 4-fold greater antitumor activity compared to the FDA-approved pan-HDAC inhibitor SAHA (administered at an equivalent dose) [1]. This in vivo superiority underscores the functional advantage of selective HDAC8 targeting over broad-spectrum HDAC inhibition in this disease context [1].

In Vivo Activity vs SAHA

Reported

Reported nearly 4-fold greater tumor growth inhibition in orthotopic breast cancer model (50 mg/kg)

Reported orthotopic model response context; model-dependent tumor growth inhibition

Orthotopic mouse model

Evidence Dimension	In vivo tumor suppression efficacy
Target Compound Data	Nearly 4-fold superior antitumor activity
Comparator Or Baseline	SAHA (pan-HDAC inhibitor)
Quantified Difference	Approximately 4-fold greater tumor suppression
Conditions	Orthotopic mouse model of breast cancer, 50 mg/kg dose

Why This Matters

Demonstrated in vivo superiority over a clinically approved agent provides strong rationale for selecting HDAC8-IN-12 in preclinical oncology studies focused on HDAC8-dependent tumor models.

• [1] Chen X, et al. Natural Derivatives of Selective HDAC8 Inhibitors with Potent in Vivo Antitumor Efficacy against Breast Cancer. J Med Chem. 2024. PMID: 39110628. View Source

M1 Macrophage Polarization

Treatment with HDAC8-IN-12 significantly increased the proportion of M1 macrophages and decreased M2 macrophages within the tumor microenvironment, yielding an M1/M2 ratio of 2.67 ± 0.25 [1]. This immunomodulatory effect, coupled with T cell activation, represents a functional differentiation from other HDAC8 inhibitors like PCI-34051, for which such detailed immune profiling is not reported [1][2].

M1/M2 Macrophage Polarization

Reported

M1/M2 ratio 2.67 ± 0.25

Reported immunomodulatory endpoint; M1/M2 polarization context

Orthotopic breast cancer model

Evidence Dimension	Tumor-associated macrophage (TAM) polarization
Target Compound Data	M1/M2 ratio = 2.67 ± 0.25
Comparator Or Baseline	Untreated/vehicle control (implied); PCI-34051 lacks reported TAM polarization data
Quantified Difference	Significant shift toward M1-dominant phenotype
Conditions	Orthotopic breast cancer mouse model, ex vivo tumor analysis

Why This Matters

The ability to reprogram the tumor immune microenvironment offers a potential combination therapy avenue and distinguishes HDAC8-IN-12's biological profile from purely cytotoxic HDAC inhibitors.

• [1] Chen X, et al. Natural Derivatives of Selective HDAC8 Inhibitors with Potent in Vivo Antitumor Efficacy against Breast Cancer. J Med Chem. 2024. PMID: 39110628. View Source
• [2] Balasubramanian S, et al. PCI-34051 is a potent and selective HDAC8 inhibitor with >200-fold selectivity over HDAC1 and HDAC6. Probes & Drugs Portal. PD003631. View Source

HDAC8-IN-12: Application Scenarios

Orthotopic & Syngeneic Breast Cancer Models

Researchers investigating the role of HDAC8 in breast cancer progression should prioritize HDAC8-IN-12 due to its picomolar potency (IC50 = 0.12 nM) and nearly 4-fold superior in vivo antitumor activity compared to the FDA-approved pan-HDAC inhibitor SAHA [1]. Its non-hydroxamic acid scaffold may also circumvent the PK limitations associated with hydroxamate-based inhibitors like PCI-34051 [1].

Macrophage Polarization & Tumor Immunoediting

HDAC8-IN-12 is uniquely suited for studies examining the intersection of HDAC8 inhibition and anti-tumor immunity. Its demonstrated ability to increase the M1/M2 macrophage ratio to 2.67 ± 0.25 and activate T cells provides a quantifiable endpoint for assessing immune microenvironment remodeling [1].

Non-Hydroxamate Inhibitor SAR

As a non-hydroxamic acid HDAC8 inhibitor derived from a natural product scaffold, HDAC8-IN-12 serves as a critical tool compound for SAR campaigns aiming to develop next-generation HDAC8 inhibitors with improved drug-like properties, reduced off-target effects, and distinct Zn²⁺ chelation modes [1].

Isoform-Selective Target Validation

Given the 89-fold potency difference and distinct selectivity profile (≥439-fold), HDAC8-IN-12 is an ideal orthogonal probe for validating HDAC8-specific biological effects observed with PCI-34051, helping to rule out off-target or scaffold-specific artifacts [1][2].

Application

Selection Property

Validation Focus

Breast cancer model studies

In vivo model-response context

Tumor growth inhibition endpoints

Tumor immune microenvironment research

Macrophage polarization profiling

M1/M2 ratio and immunomodulatory endpoints

Non-hydroxamate HDAC inhibitor SAR

Benchmark chemotype for selectivity

HDAC8 binding and selectivity assays

HDAC8 target validation studies

Isoform-selectivity profile

HDAC8-dependent pathway readouts

• [1] Chen X, et al. Natural Derivatives of Selective HDAC8 Inhibitors with Potent in Vivo Antitumor Efficacy against Breast Cancer. J Med Chem. 2024. PMID: 39110628. View Source
• [2] PCI-34051 (PD003631). Probes & Drugs Portal. Accessed 2026. View Source